Cas no 397870-05-2 (Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester)

• Product name: Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester
• CAS No: 397870-05-2
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 299858

Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylicacid, 2-pentylidene-, 1,1-dimethylethyl ester
• Hydrazinecarboxylicacid, pentylidene-, 1,1-dimethylethyl ester (9CI)
• Hydrazinecarboxylic acid, pentylidene-, 1,1-dimethylethyl ester (9CI)
• Hydrazinecarboxylic acid, 2-pentylidene-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H20N2O2/c1-5-6-7-8-11-12-9(13)14-10(2,3)4/h8H,5-7H2,1-4H3,(H,12,13)
• InChI Key： QEGVXVCUVQKBEN-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)N=CCCCC

Computed Properties

• Exact Mass: 200.152
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• pka: 10.91±0.46(Predicted)